Cas no 37687-24-4 (Diethyl 1H-pyrazole-3,5-dicarboxylate)

Diethyl 1H-pyrazole-3,5-dicarboxylate is a versatile heterocyclic compound featuring a pyrazole core with ester functional groups at the 3- and 5-positions. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing more complex pyrazole derivatives. The diethyl ester groups enhance solubility in organic solvents, facilitating further functionalization. Its reactivity allows for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and coordination chemistry. The compound’s stability under standard conditions ensures ease of handling and storage. Its well-defined synthetic route and high purity make it a reliable building block for research and industrial processes requiring precise molecular frameworks.
Diethyl 1H-pyrazole-3,5-dicarboxylate structure
37687-24-4 structure
Product Name:Diethyl 1H-pyrazole-3,5-dicarboxylate
CAS No:37687-24-4
MF:C9H12N2O4
MW:212.202582359314
MDL:MFCD00152167
CID:306597
PubChem ID:24864132
Update Time:2025-07-20

Diethyl 1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 1H-pyrazole-3,5-dicarboxylate
    • 3,5-(Diethoxycarbonyl)-1H-pyrazole
    • Diethyl pyrazole-3,5-dicarboxylate
    • NSC 97126
    • 1H-PYRAZOLE-3,5-DICARBOXYLIC ACID DIETHYL ESTER
    • 1H-Pyrazole-3,5-dicarboxylicacid, 3,5-diethyl ester
    • 3,5-Pyrazoledicarboxylic acid diethyl ester
    • Diethyl 3,5-pyrazoledicarboxylate
    • Pyrazole-3,5-dicarboxylic Acid Diethyl Ester
    • 3,5-Diethoxycarbonylpyrazole
    • 3,5-diethyl 1H-pyrazole-3,5-dicarboxylate
    • AK112723
    • 1H-Pyrazole-3,5-dicarboxylic acid, diethyl ester
    • NSC97126
    • zlchem 861
    • PubChem22955
    • NCIOpen2_006357
    • KS
    • BP-12427
    • DTXSID00191124
    • Diethyl 3,5-pyrazoledicarboxylate, 98%
    • Z1493464649
    • diethyl-3,5-pyrazole dicarboxylate
    • SB21930
    • BCP06818
    • AM803811
    • D3507
    • DIethyl-3,5-PYRAZOLEDICARBOXYLATE
    • 3,5-diethoxycarbonyl-1H-pyrazole
    • CS-D1744
    • BS-4202
    • 37687-24-4
    • EN300-116033
    • FT-0624854
    • NS00030266
    • MBWXLICVQZUJOW-UHFFFAOYSA-N
    • A823828
    • MFCD00152167
    • SCHEMBL1007015
    • AC-9372
    • AKOS015898149
    • NSC-97126
    • di-ethyl 1h-pyrazole-3,5-dicarboxylate
    • SY033065
    • BBL100063
    • DB-008571
    • STL511039
    • MDL： MFCD00152167
    • Inchi： 1S/C9H12N2O4/c1-3-14-8(12)6-5-7(11-10-6)9(13)15-4-2/h5H,3-4H2,1-2H3,(H,10,11)
    • InChI Key： MBWXLICVQZUJOW-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC(C(=O)OCC)=NN1)=O

Computed Properties

  • Exact Mass: 212.08000
  • Monoisotopic Mass: 212.079707
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.3
  • Topological Polar Surface Area: 81.3

Experimental Properties

  • Color/Form: Slightly yellow crystalline powder
  • Density: 1.249
  • Melting Point: 52.0 to 57.0 deg-C
  • Boiling Point: 362.5℃ at 760 mmHg
  • Flash Point: 173ºC
  • Refractive Index: 1.5373 (estimate)
  • PSA: 81.28000
  • LogP: 0.76310

Diethyl 1H-pyrazole-3,5-dicarboxylate Security Information

Diethyl 1H-pyrazole-3,5-dicarboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diethyl 1H-pyrazole-3,5-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM189060-25g
1H-Pyrazole-3,5-dicarboxylic acid diethyl ester
 37687-24-4 95+%
25g
 $62 2021-08-05
Chemenu
CM189060-100g
1H-Pyrazole-3,5-dicarboxylic acid diethyl ester
 37687-24-4 95+%
100g
 $225 2021-08-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009381-1g
Diethyl 1H-pyrazole-3,5-dicarboxylate
 37687-24-4 98%
1g
 ￥27 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009381-25g
Diethyl 1H-pyrazole-3,5-dicarboxylate
 37687-24-4 98%
25g
 ￥228 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009381-5g
Diethyl 1H-pyrazole-3,5-dicarboxylate
 37687-24-4 98%
5g
 ￥53 2024-05-23
Chemenu
CM189060-25g
1H-Pyrazole-3,5-dicarboxylic acid diethyl ester
 37687-24-4 95%+
25g
 $62 2022-09-01
Chemenu
CM189060-100g
1H-Pyrazole-3,5-dicarboxylic acid diethyl ester
 37687-24-4 95%+
100g
 $226 2024-07-17
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0835659567-1g
Diethyl 1H-pyrazole-3,5-dicarboxylate
 37687-24-4 97%(HPLC)
1g
 ¥ 64.7 2024-07-19
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0835659551-5g
Diethyl 1H-pyrazole-3,5-dicarboxylate
 37687-24-4 97%(HPLC)
5g
 ¥ 170.6 2024-07-19
Apollo Scientific
OR322084-1g
Diethyl pyrazole-3,5-dicarboxylate
 37687-24-4 97+%
1g
 £15.00 2025-03-21

Diethyl 1H-pyrazole-3,5-dicarboxylate Production Method

Diethyl 1H-pyrazole-3,5-dicarboxylate Related Literature

37687-24-4 (Diethyl 1H-pyrazole-3,5-dicarboxylate) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.